molecular formula C9H11BrO B8473588 2-Bromo-4-propylphenol CAS No. 64080-16-6

2-Bromo-4-propylphenol

Cat. No.: B8473588
CAS No.: 64080-16-6
M. Wt: 215.09 g/mol
InChI Key: UFUBQDNODUUQTD-UHFFFAOYSA-N
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Description

2-Bromo-4-propylphenol is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

64080-16-6

Molecular Formula

C9H11BrO

Molecular Weight

215.09 g/mol

IUPAC Name

2-bromo-4-propylphenol

InChI

InChI=1S/C9H11BrO/c1-2-3-7-4-5-9(11)8(10)6-7/h4-6,11H,2-3H2,1H3

InChI Key

UFUBQDNODUUQTD-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=C(C=C1)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following step (4) of the reaction system, 20.5 g (0.15 mol) of a commercial grade n-propylphenol was dissolved in 100 ml of glacial acetic acid and heated to 40° C. with 24.5 g (0.153 mol) of bromine dissolved in 50 ml of glacial acetic acid. The mixture was stirred and heated at 60° C. for 4 hours. After the reaction was complete, the acetic acid was removed by distillation and the remaining liquid was distilled under reduced pressure to yield 2 mmHg of 2-bromo-4-n-propylphenol having a boiling point of 73° to 76° C. The 2-bromo-4-n-propylphenol was cyanized in accordance with step (5) as in Example 1 to yield 2 mmHg of 2-cyano-4-n-propylphenol (hereinafter referred to as material G) having a boiling point of 110° C. Materials F and G are esterified in accordance with step (6) as in Example 1 to yield the desired (2'-cyano-4'-propyl) phenol-3-chloro-4-n-heptyloxybenzoate. The benzoate had a melting point of 43.5° C. and an infrared absorption spectrum as illustrated in FIG. 10.
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